Cas no 1344972-67-3 ((2R)-2-amino-3-(oxan-3-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(oxan-3-yl)propanoic acid
• CAS No: 1344972-67-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5740624
• PubChem ID: 78950691
• Update Time: 2025-05-24

(2R)-2-amino-3-(oxan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0343860
• (2R)-2-amino-3-(oxan-3-yl)propanoic acid
• (2R)-2-amino-3-(oxan-3-yl)propanoicacid
• EN300-1299537
• 1344972-67-3
• (2r)-2-Amino-3-(tetrahydro-2h-pyran-3-yl)propanoic acid
• AKOS017385923
• 2H-Pyran-3-propanoic acid, α-aminotetrahydro-, (αR)-

• Inchi： 1S/C8H15NO3/c9-7(8(10)11)4-6-2-1-3-12-5-6/h6-7H,1-5,9H2,(H,10,11)/t6?,7-/m1/s1
• InChI Key： CCXBKWDQBMMIAM-COBSHVIPSA-N
• SMILES： O1CCCC(C1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 327.8±17.0 °C(Predicted)
• pka: 2.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-3-(oxan-3-yl)propanoic acid

(2R)-2-Amino-3-(Oxan-3-Yl)Propanoic Acid: A Comprehensive Overview

Introduction to (2R)-2-Amino-3-(Oxan-3-Yl)Propanoic Acid

CAS No. 1344972-67-3, commonly referred to as (2R)-2-amino-3-(oxan-3-yl)propanoic acid, is a compound of significant interest in the fields of organic chemistry, pharmacology, and biotechnology. This compound is characterized by its unique structure, which includes an amino group and a cyclic ether moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and its bioactive properties have positioned this compound at the forefront of scientific research.

Structural Features and Synthesis

The molecular structure of (2R)-2-amino-3-(oxan-3-yl)propanoic acid is notable for its chiral center at the second carbon atom, which imparts optical activity to the compound. The presence of an amino group and a cyclic ether (oxane) ring provides a platform for diverse chemical transformations. Researchers have developed innovative synthetic routes to access this compound, including enantioselective catalytic processes that ensure high optical purity. These methods are pivotal in addressing the growing demand for enantiomerically pure compounds in drug discovery and development.

Biological Activity and Applications

Recent studies have highlighted the potential of (2R)-2-amino-3-(oxan-3-y l)propanoic acid as a bioactive molecule with promising therapeutic applications. Preclinical data suggest that this compound exhibits potent activity against various disease models, including neurodegenerative disorders and certain types of cancer. Its ability to modulate key cellular pathways makes it a valuable candidate for drug development programs.

Moreover, this compound has shown potential in the field of regenerative medicine, where it may play a role in promoting tissue repair and regeneration. Ongoing research is exploring its efficacy in enhancing stem cell differentiation and wound healing processes.

Chemical Modifications and Derivatives

To expand its utility, chemists have explored various modifications of (2R)-2-amino-3-(oxan - yl)propanoic acid, leading to the creation of numerous derivatives. These derivatives often incorporate functional groups that enhance solubility, stability, or bioavailability, making them more suitable for therapeutic use. For instance, the introduction of hydrophilic groups has significantly improved the pharmacokinetic profile of certain derivatives.

Additionally, researchers have investigated the use of this compound as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in reactions has made it an invaluable tool in the construction of complex molecules with high stereochemical fidelity.

Safety Profile and Regulatory Considerations

As with any novel compound intended for therapeutic use, understanding the safety profile of (2R)-2-amino - yl propanoic acid is critical. Initial toxicological studies indicate that this compound demonstrates low toxicity at therapeutic doses, suggesting a favorable safety margin. However, further long-term studies are required to fully assess its safety profile and ensure compliance with regulatory standards.

Regulatory agencies emphasize the importance of thorough preclinical testing to evaluate potential risks associated with new chemical entities. As such, ongoing efforts are focused on generating robust data to support the progression of this compound through regulatory pathways.

Future Directions and Research Opportunities

The future of (CAS No. 1344972 -67 - 1) lies in continued exploration of its biological properties and therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate its development into a clinically relevant drug candidate.

In addition to its therapeutic potential, this compound offers exciting opportunities for advancing chemical synthesis methodologies. Its unique structure serves as a valuable template for designing novel chiral catalysts and asymmetric reaction protocols.